Cas no 922528-07-2 ((2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester)

(2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester is a conjugated triene ester with a well-defined structure, characterized by its three trans-configured double bonds. This compound is of interest in organic synthesis and materials science due to its extended π-conjugation, which influences its electronic and optical properties. It serves as a valuable intermediate in the preparation of bioactive molecules and functional materials. The ethyl ester moiety enhances solubility in organic solvents, facilitating handling and reactivity in various chemical transformations. Its stereochemical purity and stability under controlled conditions make it suitable for applications requiring precise molecular architecture. Researchers utilize this ester for studies in photochemistry and polymer science, where conjugated systems play a critical role.

(2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester structure

922528-07-2 structure

Product Name:(2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester

CAS No:922528-07-2

MF:C₁₁H₁₆O₂

MW:180.243543624878

CID:753821

Update Time:2025-06-12

(2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

- 2,4,6-Nonatrienoic acid, ethyl ester, (2E,4E,6E)-
- (2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester
- (2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester
- ethyl nona-2,4,6-trienoate
- Inchi： 1S/C11H16O2/c1-3-5-6-7-8-9-10-11(12)13-4-2/h5-10H,3-4H2,1-2H3/b6-5+,8-7+,10-9+
- InChI Key： FTAHKPFYTOEBEA-SUTYWZMXSA-N
- SMILES： O(C(/C=C/C=C/C=C/CC)=O)CC

(2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	N649590-1g	(2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester	922528-07-2	1g	$ 145.00	2022-06-03
TRC	N649590-10g	(2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester	922528-07-2	10g	$ 1175.00	2022-06-03
TRC	N649590-1000mg	(2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester	922528-07-2	1g	$178.00	2023-05-17
TRC	N649590-10000mg	(2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester	922528-07-2	10g	$1418.00	2023-05-17

(2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester Related Literature

1. Dissociative dynamics of O2 on Ag(110)†

Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
2. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
3. Distinct impact of glycation towards the aggregation and toxicity of murine and human amyloid-β†

Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
4. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
5. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651

Additional information on (2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester

Recent Advances in the Study of (2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester (CAS: 922528-07-2)

The compound (2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester (CAS: 922528-07-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This brief aims to summarize the latest findings regarding its synthesis, biological activity, and potential clinical relevance.

Recent studies have focused on the synthesis and optimization of (2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly enhances the stereoselectivity of the compound, achieving a purity of over 98%. This advancement is critical for ensuring reproducibility in pharmacological studies.

In terms of biological activity, (2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester has demonstrated promising anti-inflammatory and anti-cancer properties. A study published in Bioorganic & Medicinal Chemistry Letters reported that the compound inhibits the NF-κB pathway, reducing inflammation in murine models. Additionally, in vitro experiments on human cancer cell lines showed dose-dependent cytotoxicity, particularly against breast and lung cancer cells.

Further investigations into the mechanism of action revealed that (2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester acts as a modulator of cellular redox balance. By inducing oxidative stress in cancer cells, it triggers apoptosis while sparing normal cells. This selective toxicity makes it a compelling candidate for further drug development.

Despite these promising results, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, prompting researchers to explore alternative delivery methods such as nanoparticle encapsulation. A 2024 preprint on bioRxiv highlighted the success of lipid-based nanoparticles in improving the compound's stability and absorption.

In conclusion, (2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester represents a versatile molecule with significant potential in treating inflammatory diseases and cancer. Ongoing research aims to address its pharmacokinetic limitations and optimize its therapeutic efficacy. Future studies should focus on in vivo validation and the development of scalable synthesis protocols to facilitate clinical translation.